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For Researchers, Scientists, and Drug Development Professionals

In environments where electrostatic discharge (ESD) can compromise experimental data,

damage sensitive electronic components, or attract contaminants, the use of static eliminators

is critical. This guide provides a detailed performance comparison of polonium-based (alpha)

static eliminators and non-radioactive alternatives, such as corona discharge and

photoionization devices. The information presented is intended to assist researchers, scientists,

and drug development professionals in selecting the most appropriate static elimination

technology for their specific applications.

Executive Summary
Static eliminators neutralize static charges by generating positive and negative ions in the

surrounding atmosphere. These ions are then attracted to surfaces with an opposite charge,

thereby neutralizing them. The primary technologies employed for ion generation are

radioactive isotopes (typically Polonium-210), high-voltage corona discharge, and

photoionization (soft X-rays). Each technology offers distinct advantages and disadvantages in

terms of performance, maintenance, and safety. Polonium-based ionizers are self-powered

and inherently balanced but have a limited lifespan and require disposal as radioactive waste.

Non-radioactive methods, such as corona discharge and photoionization, offer longer service

life and do not involve radioactive materials, but their performance characteristics, such as ion

balance and particle generation, can vary.
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Performance Comparison
The performance of a static eliminator is primarily evaluated based on two key metrics: decay

time and ion balance (or offset voltage). Decay time is the time required to neutralize a static

charge on a surface to a specified level (typically from ±1000V to ±100V). Ion balance refers to

the equilibrium between positive and negative ions; an imbalance can lead to a residual charge

on the neutralized surface.

The following table summarizes the typical performance characteristics of polonium-based,

corona discharge, and photoionization static eliminators. The data has been compiled from

various manufacturer specifications and technical documents. It is important to note that

performance can vary based on the specific model, application, and environmental conditions.
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Feature
Polonium-Based
(Alpha Ionization)

Non-Radioactive:
Corona Discharge

Non-Radioactive:
Photoionization
(Soft X-ray)

Ionization Source
Polonium-210 (Alpha

particles)[1][2]

High voltage applied

to emitter points[3]
Soft X-rays[3][4]

Typical Decay Time

~0.44 - 0.7 seconds

(at 1-1.5 inches)[5][6]

[7]

<1.5 to <4 seconds

(depending on type

and distance)

~2.1 - 3.1 seconds (at

100-300 mm)[7]

Ion Balance (Offset

Voltage)

Inherently balanced

(±0 V)[8]

±3V to ±30V (can

require calibration)

Inherently balanced

(±0 V)[4]

Power Source
Not required (self-

powered)[2][8]
Required Required

Effective Lifespan

~1 year (due to

Polonium-210 half-life

of 138 days)[9][10]

Several years (emitter

points may require

cleaning/replacement)

Long lifespan (X-ray

source has a long

operational life)

Particle Generation Minimal to none[11]

Can generate

particles from emitter

points

Minimal to none[4]

Ozone Generation None

Can be a byproduct,

especially with DC

corona

None

Maintenance

Replacement of the

unit/cartridge

annually[6][8]

Regular cleaning of

emitter points is often

necessary

Generally low

maintenance

Safety Considerations

Requires proper

handling and disposal

of radioactive

material.[9]

High voltage present

at emitter points.

Requires shielding to

prevent X-ray

exposure.[4]

Mechanisms of Action
The method of ion generation is the fundamental difference between these technologies.
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Mechanisms of Static Elimination
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Mechanisms of different static eliminators.

Experimental Protocols
The performance of static eliminators is typically evaluated according to the ANSI/ESD STM3.1

standard, which provides a standardized methodology for measuring decay time and ion

balance.[12]
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Key Experiments
1. Decay Time Test: This test measures the time required for the ionizer to reduce a known

voltage on an isolated conductive plate to a lower specified voltage.

Apparatus: A Charged Plate Monitor (CPM) is the standard instrument used. It consists of an

isolated conductive plate with a defined capacitance, a voltage follower, and a timing circuit.

Procedure:

The conductive plate of the CPM is charged to an initial voltage, typically +1000 V or

-1000 V.

The ionizer is positioned at a specified distance from the plate.

The time it takes for the voltage on the plate to decay to a predefined level (e.g., +100 V or

-100 V) is measured.

The test is repeated for both positive and negative initial charges.

2. Ion Balance (Offset Voltage) Test: This test measures the residual voltage on the conductive

plate of the CPM after it has been exposed to the ionizer's output for a period of time.

Apparatus: A Charged Plate Monitor (CPM).

Procedure:

The conductive plate of the CPM is initially grounded to discharge any residual voltage.

The plate is then allowed to "float" (isolated from ground) in the ion stream produced by

the static eliminator.

The voltage that accumulates on the plate due to any imbalance in the ion output is

measured. This is the offset voltage.

The following flowchart illustrates the general experimental workflow for evaluating the

performance of a static eliminator.
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Static Eliminator Performance Testing Workflow
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Workflow for performance testing.
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Conclusion
The selection of a static eliminator should be based on a thorough evaluation of the specific

application's requirements.

Polonium-based (alpha) ionizers are an excellent choice for applications requiring inherent

ion balance, no external power, and where the one-year lifespan and radioactive material

handling are acceptable. They are particularly suitable for use in explosive or flammable

environments.[2]

Corona discharge ionizers are a versatile and widely used non-radioactive option. They

come in various configurations (AC, DC, pulsed DC) that offer different performance trade-

offs in terms of decay time and ion balance. Regular maintenance of the emitter points is

often necessary to ensure optimal performance.

Photoionization (soft X-ray) ionizers provide a high-performance, non-radioactive solution

with inherent ion balance and low particle generation.[4] They are well-suited for cleanroom

environments and applications sensitive to contamination. However, they require appropriate

shielding to ensure operator safety from X-ray emissions.[4]

For critical applications in research, science, and drug development, it is recommended to

conduct in-situ performance testing of any selected static eliminator to ensure it meets the

specific requirements of the process and environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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